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Compound of Interest

Compound Name: Nofdepi

CAS No.: 141480-75-3

Cat. No.: B142264

Get Quote

Note on Nomenclature: This technical guide addresses the disposal protocols for Nifedipine

(CAS: 21829-25-4), a light-sensitive calcium channel blocker. The term "Nofdepi" is identified

here as a query alias or phonetic approximation for Nifedipine. All protocols below are

calibrated for Nifedipine and chemically analogous dihydropyridines.

Immediate Action Required:

Light Sensitivity: Nifedipine is extremely photolabile. It degrades rapidly into a

nitrosophenylpyridine derivative upon exposure to daylight or UV light. All waste streams

must be protected from light immediately.

Toxicity Profile: Acute oral toxicity (Category 4). It is not P-listed (acutely hazardous) under

RCRA but is often regulated as hazardous chemical waste due to its biological potency and

potential environmental toxicity.

Disposal Method: High-temperature incineration is the only validated disposal method. Do

not dispose of down the drain.

Pharmacological Context & Mechanism (The "Why")
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To understand the strict disposal requirements, one must understand the compound's biological

activity. Nifedipine is a potent vasodilator that inhibits the influx of extracellular calcium ions.

Mechanism of Action: Nifedipine binds to the alpha-1 subunit of L-type voltage-gated calcium

channels. By blocking these channels, it prevents the transmembrane influx of calcium ions

into cardiac and smooth muscle cells, leading to relaxation and vasodilation. This potency

necessitates that even trace amounts in laboratory waste be treated as bioactive hazards.
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Figure 1: Mechanism of Action. Nifedipine inhibits L-type Calcium channels, preventing Ca2+

influx and inducing vasodilation. This biological potency dictates its classification as hazardous

waste.

Operational Safety & Handling
Field Insight: The primary failure point in Nifedipine handling is photodegradation. Researchers

often prepare solutions in clear glass, leading to rapid potency loss and the generation of

unknown degradation byproducts.

Engineering Controls:

Amber Glassware: Mandatory for all storage and reaction vessels.

Low-Actinic Light: Handle bulk powder under yellow light or low-UV conditions if possible.

Foil Wrapping: If amber glassware is unavailable, wrap clear vessels in aluminum foil

immediately.

Personal Protective Equipment (PPE) Matrix:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b142264/docs?utm_src=pdf-body-img#executive-summary-identification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142264?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Component Specification Rationale

Gloves
Nitrile (Double-gloved

recommended)

Prevents dermal absorption.

Nifedipine is lipophilic.

Respiratory
N95 or P100 (if powder

handling)
Prevents inhalation of dust.

Eye Protection Safety Goggles
Prevents ocular

irritation/absorption.

Lab Coat Standard Chemical Resistant General body protection.

Disposal Workflow & Protocols
Core Directive: Segregate Nifedipine waste from general trash and sewer systems. Use the

"Red Bag/Amber Bottle" protocol.

A. Solid Waste (Powder, Contaminated Wipes, PPE)
Collect: Place all solid waste (weigh boats, gloves, paper towels) into a designated

hazardous waste bag (typically clear or red, depending on facility rules).

Label: Attach a hazardous waste label. Clearly mark: "Nifedipine Solid Waste - Toxic."

Container: Place the bag into a secondary rigid container (drum or pail) that is kept closed.

B. Liquid Waste (Mother Liquor, Solvents)
Segregation: Do not mix with oxidizers.

Container: Use Amber Glass or High-Density Polyethylene (HDPE) bottles.

Critical Step: If using a clear bottle, wrap it entirely in aluminum foil to prevent

photodegradation inside the waste container, which can alter the chemical profile before

incineration.

Solvent Compatibility: Nifedipine is soluble in Ethanol, Acetone, and Chloroform. Ensure the

waste solvent stream is compatible with these.
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Labeling: "Hazardous Waste - Flammable/Toxic (Contains Nifedipine)."

C. Decontamination of Surfaces
Do not use water alone. Nifedipine is practically insoluble in water.

Solvent Selection: Use Ethanol (70% or higher) or Acetone.

Wipe Down: Spray the contaminated area with solvent and wipe with absorbent pads.

Disposal: Dispose of the pads as Solid Hazardous Waste (see Section A).

Wash: Follow with a soap and water wash to remove residual surfactant/solvent.
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Figure 2: Disposal Decision Tree. Standardized workflow for segregating and packaging

Nifedipine waste streams.
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RCRA Status: Nifedipine is not specifically P-listed (acutely hazardous) or U-listed by the EPA.

However, it typically meets the criteria for a characteristic hazardous waste if it exhibits toxicity,

or it is regulated under state-specific mandates (e.g., California) as a toxic waste.

Best Practice: Always manage as Non-RCRA Regulated Hazardous Waste (unless mixed

with RCRA solvents) to ensure incineration.

Physicochemical Properties for Disposal:

Parameter Value Implications for Disposal

Water Solubility
< 1 mg/mL (Practically

Insoluble)

Do not flush. Cleaning requires

organic solvents.

LogP ~2.2 (Lipophilic)
Bioaccumulative potential;

keep out of aquatic systems.

Flash Point N/A (Solid)
Flammability depends on the

solvent used.

Photostability Unstable (t1/2 < 20 min in UV) Must be light-protected.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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